Cas no 7752-80-9 (5-Bromo-2,6-dimethylpyrimidin-4-amine)

• Product Name: 5-Bromo-2,6-dimethylpyrimidin-4-amine
• CAS No: 7752-80-9
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 1081221
• PubChem ID: 608548
• Update Time: 2025-08-05

5-Bromo-2,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,6-dimethylpyrimidin-4-amine
• 5-Bromo-2,6-dimethyl-4-pyrimidinamine
• 7752-80-9
• 5-Bromo-2,6-dimethyl-4-pyrimidinylamine
• 2-methyl-4-amino-5-bromo-methylpyrimidine
• DTXSID001286770
• BGFGBTQZFTZLFH-UHFFFAOYSA-N
• SB59610
• AKOS002789530

• Inchi： 1S/C6H8BrN3/c1-3-5(7)6(8)10-4(2)9-3/h1-2H3,(H2,8,9,10)
• InChI Key： BGFGBTQZFTZLFH-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C)N=C1C

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2,6-dimethylpyrimidin-4-amine

Comprehensive Guide to 5-Bromo-2,6-dimethylpyrimidin-4-amine (CAS No. 7752-80-9): Properties, Applications, and Market Insights

5-Bromo-2,6-dimethylpyrimidin-4-amine (CAS No. 7752-80-9) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a unique molecular structure that makes it valuable for designing bioactive molecules. As researchers increasingly explore nitrogen-containing heterocycles for drug discovery, compounds like 5-Bromo-2,6-dimethylpyrimidin-4-amine have gained attention in medicinal chemistry circles.

The compound's molecular formula C₆H₈BrN₃ reveals its bromine-substituted pyrimidine core, which contributes to its distinctive chemical behavior. With a molecular weight of 202.06 g/mol, this crystalline solid typically appears as white to off-white powder under standard conditions. Its moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it particularly useful for various synthetic applications.

In pharmaceutical applications, 5-Bromo-2,6-dimethylpyrimidin-4-amine serves as a crucial building block for developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in creating novel anticancer compounds, especially as researchers investigate targeted therapies for resistant cancer types. The compound's pyrimidine scaffold mimics natural nucleobases, allowing it to interact effectively with biological targets.

The agrochemical industry utilizes 5-Bromo-2,6-dimethylpyrimidin-4-amine in developing next-generation crop protection agents. Its structural features enable the creation of compounds with improved pesticidal activity and environmental profiles. As sustainable agriculture gains momentum globally, researchers are exploring brominated pyrimidines like this for their potential in low-toxicity formulations.

Synthetic approaches to 5-Bromo-2,6-dimethylpyrimidin-4-amine typically involve nucleophilic substitution reactions on pre-formed pyrimidine rings. Modern green chemistry techniques have improved the efficiency of these synthetic routes, reducing waste and energy consumption. The compound's purification process often involves recrystallization from appropriate solvent systems to achieve pharmaceutical-grade purity.

Analytical characterization of 5-Bromo-2,6-dimethylpyrimidin-4-amine employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which is particularly important for research applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities in such specialty chemicals.

The global market for pyrimidine derivatives like 5-Bromo-2,6-dimethylpyrimidin-4-amine has shown steady growth, driven by increasing R&D investments in precision medicine and sustainable agriculture. Pharmaceutical companies particularly value high-purity batches of this compound for drug discovery programs targeting various diseases. Market analysts project continued demand growth as more applications emerge in material science and specialty chemicals.

Storage and handling of 5-Bromo-2,6-dimethylpyrimidin-4-amine require standard laboratory precautions. The compound should be kept in airtight containers away from moisture and light to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material.

Recent patent literature reveals growing interest in 5-Bromo-2,6-dimethylpyrimidin-4-amine derivatives for various applications. Several biotech startups have incorporated this scaffold into their proprietary compound libraries for screening against novel biological targets. The compound's versatility makes it valuable for structure-activity relationship studies across multiple therapeutic areas.

Environmental considerations for 5-Bromo-2,6-dimethylpyrimidin-4-amine focus on proper waste disposal methods and biodegradability studies. As regulatory requirements tighten globally, manufacturers are investing in greener synthesis methods and improved lifecycle assessments for such specialty chemicals.

Quality control standards for 5-Bromo-2,6-dimethylpyrimidin-4-amine continue to evolve, with major pharmacopeias establishing stricter specifications for pharmaceutical-grade material. Analytical methods development remains an active area of research to ensure accurate characterization of this important chemical intermediate.

Future research directions for 5-Bromo-2,6-dimethylpyrimidin-4-amine include exploration of its metal complexation properties and potential applications in coordination chemistry. Some studies suggest possible uses in catalysis and material science, expanding beyond its traditional roles in life sciences applications.

For researchers sourcing 5-Bromo-2,6-dimethylpyrimidin-4-amine, verifying certificates of analysis and supplier qualifications is essential. The compound is available from several specialty chemical manufacturers with varying purity grades suitable for different applications. Current market trends show increasing demand for custom synthesis services involving this valuable chemical building block.